3-Hydroxy-4-methoxycinnamic Acid-d3 (Isoferulic Acid-d3)

• IUPAC Name: (E)-3-[3-hydroxy-4-(trideuteriomethoxy)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C10H10O4/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+/i1D3
• InChI Key: QURCVMIEKCOAJU-CGLOQUBRSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)O
• Isomeric SMILES: [2H]C([2H])([2H])OC1=C(C=C(C=C1)/C=C/C(=O)O)O
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID30857786
• Molecular Weight: 197.20 g/mol
• CAS RN: 1028203-97-5

Description

3-Hydroxy-4-methoxycinnamic Acid-d3, also known as Isoferulic Acid-d3, is a cinnamic acid derivative. It has a molecular formula of C10H10O4 and a molecular weight of 194.1840. It is a bioactive metabolite of Spilanthes acmella Murr and is a component of Chinese herbal medicine used for a pain killer and stomachic.

Synthesis Analysis

3-Hydroxy-4-methoxycinnamic Acid-d3 has been used in the synthesis of tranilast and various tranilast analogs (cinnamoyl anthranilates) by genetically engineered Saccharomyces cerevisiae yeast strain. It was also used in the synthesis of glycoside compounds by undergoing glycosidation.

Molecular Structure Analysis

The IUPAC Standard InChI for 3-Hydroxy-4-methoxycinnamic Acid-d3 is InChI=1S/C10H10O4/c1-14-9-4-2-7 (6-8 (9)11)3-5-10 (12)13/h2-6,11H,1H3, (H,12,13)/b5-3+. The chemical structure is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

While specific chemical reactions involving 3-Hydroxy-4-methoxycinnamic Acid-d3 are not detailed in the search results, it is known to be involved in the synthesis of tranilast and various tranilast analogs (cinnamoyl anthranilates) by genetically engineered Saccharomyces cerevisiae yeast strain.

Physical And Chemical Properties Analysis

3-Hydroxy-4-methoxycinnamic Acid-d3 has a molecular weight of 194.1840. It is available as white crystals. It is soluble in ethanol and methanol.

Mechanism of Action

Isoferulic Acid-d3 has been found to bind to and activate α1-adrenergic receptors (IC50=1.4 µM) to enhance secretion of β-endorphin (EC50=52.2 nM) and increase glucose use. This suggests that it may have antidiabetic activity.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment/face protection, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area.